N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H10F5N5O2S/c16-12-5-4-10(7-13(12)17)25-14(22-23-24-25)8-21-28(26,27)11-3-1-2-9(6-11)15(18,19)20/h1-7,21H,8H2
• InChI Key: IHUBRPFBLDCIGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F)C(F)(F)F
• Molecular Formula: C15H10F5N5O2S
• Molecular Weight: 419.3 g/mol

Description

N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H10F5N5O2S and its molecular weight is 419.33. The purity is usually 95%.
BenchChem offers high-quality N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory, Analgesic, and Anticancer Properties

One study focused on the synthesis and characterization of derivatives similar to N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide, revealing their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. The compounds tested showed significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, comparable to celecoxib, a well-known anti-inflammatory drug. Some derivatives also displayed modest inhibition of HCV NS5B RdRp activity, suggesting potential for development into therapeutic agents (Ş. Küçükgüzel et al., 2013).

Photodynamic Therapy Applications

Another research explored the synthesis of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, which exhibit high singlet oxygen quantum yield. These compounds show promising applications in photodynamic therapy for cancer treatment due to their good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, making them potential Type II photosensitizers (M. Pişkin et al., 2020).

Inhibition of Cyclooxygenase-2

Further studies on N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide derivatives have revealed their potential as cyclooxygenase-2 (COX-2) inhibitors. These compounds could serve as the basis for developing new therapeutic agents for treating conditions mediated by COX-2, such as inflammation and possibly cancer, highlighting the versatility of this chemical scaffold in drug development (T. Penning et al., 1997).